3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-5-phenyl-1H-thieno[2,3-d]pyrimidine-2,4-dione

• CAS No.: 255713-47-4
• Product Name: 3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-5-phenyl-1H-thieno[2,3-d]pyrimidine-2,4-dione
• Molecular Formula: C25H26N4O3S
• Molecular Weight: 462.6 g/mol
• IUPAC Name: 3-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-5-phenyl-1H-thieno[2,3-d]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C25H26N4O3S/c1-32-21-10-6-5-9-20(21)28-14-11-27(12-15-28)13-16-29-24(30)22-19(18-7-3-2-4-8-18)17-33-23(22)26-25(29)31/h2-10,17H,11-16H2,1H3,(H,26,31)
• Standard InChIKey: HLVQBOYEHQRWHG-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCN3C(=O)C4=C(NC3=O)SC=C4C5=CC=CC=C5
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCN3C(=O)C4=C(NC3=O)SC=C4C5=CC=CC=C5
• Appearance: Solid powder
• Description: A-119637 is a novel, selective and potent alpha1D antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: A-119637; A119637
• Reference: 1: Mizusawa H, Hedlund P, Sjunnesson J, Brioni JD, Sullivan JP, Andersson KE. Enhancement of apomorphine-induced penile erection in the rat by a selective alpha(1D)-adrenoceptor antagonist. Br J Pharmacol. 2002 Jul;136(5):701-8. PubMed PMID: 12086979; PubMed Central PMCID: PMC1573401.; 2: Carroll WA, Sippy KB, Esbenshade TA, Buckner SA, Hancock AA, Meyer MD. Two novel and potent 3-[(o-methoxyphenyl)piperazinylethyl]-5-phenylthien. Bioorg Med Chem Lett. 2001 May 7;11(9):1119-21. PubMed PMID: 11354357.
• PubChem Compound: 9890547
• Last Modified: Nov 11 2021